Bis-aminooxy-PEG7
Bis-aminooxy-PEG7
Bis-aminooxy-PEG7 is a PEG derivative containing two aminooxy groups. The hydrophilic PEG spacer increases solubility in aqueous media. The aminooxy groups can be used in bioconjugation. It reacts with an aldehyde to form an oxime bond. If a reductant is used, it will form a hydroxylamine linkage.
Brand Name:
Vulcanchem
CAS No.:
1383980-52-6
VCID:
VC0521389
InChI:
InChI=1S/C16H36N2O9/c17-26-15-13-24-11-9-22-7-5-20-3-1-19-2-4-21-6-8-23-10-12-25-14-16-27-18/h1-18H2
SMILES:
NOCCOCCOCCOCCOCCOCCOCCOCCON
Molecular Formula:
C16H36N2O9
Molecular Weight:
400.47
Bis-aminooxy-PEG7
CAS No.: 1383980-52-6
Inhibitors
VCID: VC0521389
Molecular Formula: C16H36N2O9
Molecular Weight: 400.47
Purity: >95% (or refer to the Certificate of Analysis)
CAS No. | 1383980-52-6 |
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Product Name | Bis-aminooxy-PEG7 |
Molecular Formula | C16H36N2O9 |
Molecular Weight | 400.47 |
IUPAC Name | O,O'-(3,6,9,12,15,18,21-heptaoxatricosane-1,23-diyl)bis(hydroxylamine) |
Standard InChI | InChI=1S/C16H36N2O9/c17-26-15-13-24-11-9-22-7-5-20-3-1-19-2-4-21-6-8-23-10-12-25-14-16-27-18/h1-18H2 |
Standard InChIKey | HKMKUVSBEGNABB-UHFFFAOYSA-N |
SMILES | NOCCOCCOCCOCCOCCOCCOCCOCCON |
Appearance | Solid powder |
Description | Bis-aminooxy-PEG7 is a PEG derivative containing two aminooxy groups. The hydrophilic PEG spacer increases solubility in aqueous media. The aminooxy groups can be used in bioconjugation. It reacts with an aldehyde to form an oxime bond. If a reductant is used, it will form a hydroxylamine linkage. |
Purity | >95% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Bis-aminooxy-PEG7 |
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Last Modified | Aug 20 2021 |
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